Cas no 72799-58-7 (2-amino-1-cyclopentylethan-1-ol)

• Product Name: 2-amino-1-cyclopentylethan-1-ol
• CAS No: 72799-58-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD15526895
• CID: 4655795
• PubChem ID: 20072198
• Update Time: 2025-11-01

2-amino-1-cyclopentylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-cyclopentylethan-1-ol

• MDL： MFCD15526895
• Inchi： 1S/C7H15NO/c8-5-7(9)6-3-1-2-4-6/h6-7,9H,1-5,8H2
• InChI Key： CKKJQSVPBUAERO-UHFFFAOYSA-N
• SMILES： OC(CN)C1CCCC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-amino-1-cyclopentylethan-1-ol

Recent Advances in the Study of 2-Amino-1-cyclopentylethan-1-ol (CAS: 72799-58-7) and Its Applications in Chemobiological Medicine

The compound 2-amino-1-cyclopentylethan-1-ol (CAS: 72799-58-7) has recently garnered significant attention in the field of chemobiological medicine due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug development. Recent studies highlight its structural uniqueness, which enables interactions with various biological targets, making it a promising candidate for further investigation.

One of the key areas of research involves the optimization of synthetic pathways for 2-amino-1-cyclopentylethan-1-ol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved catalytic asymmetric synthesis method, achieving higher yields and enantiomeric purity. This advancement is critical for scaling up production while maintaining the compound's bioactivity. Additionally, computational modeling has provided insights into the stereochemical preferences of this molecule, which are essential for its binding affinity to target proteins.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's potential as a modulator of neurotransmitter systems. Preliminary data suggest that 2-amino-1-cyclopentylethan-1-ol exhibits selective affinity for GABAergic receptors, implicating its utility in neurological disorders such as anxiety and epilepsy. Furthermore, its metabolic stability and low toxicity profile, as reported in a 2024 preclinical trial, underscore its suitability for further pharmaceutical development.

Another promising application lies in the field of antibiotic resistance. A collaborative study between academic and industrial researchers identified derivatives of 2-amino-1-cyclopentylethan-1-ol that exhibit potent activity against multidrug-resistant bacterial strains. These findings, published in ACS Infectious Diseases, propose a novel mechanism of action involving disruption of bacterial cell wall synthesis, offering a new avenue for combating resistant infections.

Looking ahead, the integration of 2-amino-1-cyclopentylethan-1-ol into targeted drug delivery systems is an area of active investigation. Nanoparticle-based formulations incorporating this compound have shown enhanced bioavailability and tissue-specific delivery in recent animal models. Such innovations could significantly improve the therapeutic index of drugs derived from this scaffold. Moreover, ongoing structure-activity relationship (SAR) studies aim to refine its pharmacological profile, potentially unlocking new indications.

In conclusion, the body of research surrounding 2-amino-1-cyclopentylethan-1-ol (CAS: 72799-58-7) continues to expand, revealing its multifaceted potential in chemobiological medicine. From its optimized synthesis to its diverse therapeutic applications, this compound represents a valuable scaffold for future drug discovery efforts. Continued interdisciplinary collaboration will be essential to fully realize its clinical potential and address remaining challenges in pharmacokinetics and formulation.